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C.l. Disperse Red 19 thermal stability melting
point

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: C.l. Disperse Red 19

CAS No.: 2734-52-3

Cat. No.: S1893905

Basic Chemical and Physical Properties

The table below summarizes the core identification and physical property data for C.1. Disperse Red 19 [1]
[2].

Property Value

CAS Registry Number 2734-52-3

Molecular Formula C16H18N4Oa

Molecular Weight 330.34 g/mol

Melting Point >300 °C (lit.)

Physical Form Dark purple to dark red-brown crystalline powder
Amax 495 nm

Thermal Stability and Experimental Insights
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The primary quantitative data on the thermal stability of Disperse Red 19 is its high melting point [1] [2].
The provided search results do not contain more detailed thermal studies (e.g., TGA/DSC data) for this

specific compound.

¢ Inherent Stability: A melting point exceeding 300 °C classifies it as a highly thermally stable organic
compound. This is a critical requirement for its use in materials science and industrial processes that
involve heating [2].

e Application Context: Its stability is leveraged in advanced applications. For instance, it is widely
used as a non-linear optical (NLO) dye because it can be covalently linked to base polymers,
providing thermal and photo-stability to the resulting polymeric unit. This is essential for the
performance of devices like optical switches [1] [2].

General Experimental Protocols

While the search results do not provide a detailed step-by-step protocol for measuring the melting point of
Disperse Red 19, they offer insights into general experimental methodologies for handling and analyzing

such dyes.

The following workflow outlines a general approach for handling and analyzing disperse dyes like Disperse

Red 19, based on methodologies found in the search results:

Preparation Stage

(Sample PreparatiorD

G’urification (if neededD

halysis & Chpracterizatio

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8669319.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/215767
https://www.sigmaaldrich.com/US/en/product/aldrich/215767
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8669319.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/215767
https://www.smolecule.com/products/s1893905?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Click to download full resolution via product page

General experimental workflow for dye analysis.

e Sample Handling: Disperse Red 19 is typically supplied as a crystalline powder [2]. For any analysis,
ensuring the sample is pure and dry is crucial for obtaining accurate results.

e Chromatographic Analysis: For purity analysis or separation, High-Performance Liquid
Chromatography (HPLC) can be employed. One method uses a Newcrom R1 HPLC column with a
mobile phase consisting of acetonitrile, water, and phosphoric acid. For mass spectrometry (MS)
compatibility, phosphoric acid can be replaced with formic acid [3].

¢ Stability Assessment: A common method to evaluate the thermal stability of dye formulations (like
inks) involves a thermal stability test: sealing a sample in a vial and placing it in an oven at 60 °C for
14 days. The stability is then assessed by monitoring changes in key parameters such as particle
size, viscosity, and surface tension after the sample returns to room temperature [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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